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Introduction
Vibriobactin is a catecholate siderophore produced by Vibrio cholerae, the bacterium

responsible for cholera.[1] Siderophores are small, high-affinity iron-chelating molecules

secreted by microorganisms to scavenge iron from the environment, a process crucial for their

survival and virulence.[2][3] Vibriobactin is comprised of three 2,3-dihydroxybenzoic acid (DHB)

units, two L-threonine residues, and a norspermidine backbone.[4] Two of the DHB moieties

are incorporated into 2-(2,3-dihydroxyphenyl)-5-methyl-4,5-dihydrooxazole-4-carboxylic acid

moieties derived from L-threonine. The intricate structure and potent iron-binding properties of

vibriobactin make it a compelling target for chemical synthesis. Access to synthetic vibriobactin

and its analogs is essential for a variety of research applications, including the study of

bacterial iron acquisition, the development of novel antimicrobial agents that target this

pathway, and the design of drug delivery systems that exploit the siderophore uptake

machinery. This document provides detailed protocols and application notes for the chemical

synthesis of vibriobactin for research use.

Vibriobactin Signaling and Iron Uptake Pathway
Vibriobactin plays a central role in the iron acquisition system of Vibrio cholerae. The process

begins with the biosynthesis and secretion of vibriobactin into the extracellular environment in

response to iron-limiting conditions.[5] Once secreted, vibriobactin scavenges ferric iron (Fe³⁺)
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from host iron-binding proteins or the surrounding medium, forming a stable ferri-vibriobactin

complex.[5] This complex is then recognized and bound by a specific outer membrane receptor

protein, ViuA.[6][7] The transport of the ferri-vibriobactin complex across the outer membrane is

an energy-dependent process that relies on the TonB-ExbB-ExbD system.[5][8][9] In the

periplasm, the complex is bound by a periplasmic binding protein, ViuP, which is part of an ABC

transporter system (ViuDGC) that facilitates its transport across the cytoplasmic membrane into

the cytoplasm.[10] Once inside the cell, iron is released from the vibriobactin molecule, likely

through a reduction mechanism, and becomes available for various cellular processes. The

iron-free siderophore can then be recycled or degraded.
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Vibriobactin Chemical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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